Cas no 2229484-23-3 (Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate)

• Product Name: Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate
• CAS No: 2229484-23-3
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 5993705
• PubChem ID: 165799100
• Update Time: 2025-10-31

Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1905404
• 2229484-23-3
• methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate
• Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate

• Inchi： 1S/C8H10BrNO2S/c1-12-8(11)5(4-10)7-6(9)2-3-13-7/h2-3,5H,4,10H2,1H3
• InChI Key： VOGZQDBGMULHHE-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(C(=O)OC)CN

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.6Ų

Additional information on Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate

Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate (CAS No. 2229484-23-3): A Comprehensive Overview

Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate, identified by its CAS number 2229484-23-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The presence of both amino and bromothiophene moieties in its molecular framework makes it a versatile intermediate for various synthetic pathways, particularly in the synthesis of bioactive molecules.

The compound's structure consists of a propanoate ester group linked to an amino group, with a 3-bromothiophene ring attached at the second carbon position. This unique arrangement provides multiple sites for functionalization, making it a valuable building block for medicinal chemists. The bromothiophene moiety, in particular, is known for its role in enhancing the metabolic stability and binding affinity of drug candidates, which has been a focus of recent research in drug design.

In recent years, there has been a surge in research aimed at developing new therapeutic strategies for various diseases, including cancer, infectious diseases, and neurological disorders. Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate has emerged as a promising intermediate in this context. For instance, studies have demonstrated its utility in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways involved in disease progression. The amino group can be further modified to introduce various pharmacophores, while the bromothiophene ring can serve as a scaffold for structure-activity relationship (SAR) studies.

One of the most compelling aspects of Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often dysregulated in cancer cells. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop more effective anticancer therapies. The bromothiophene moiety has been shown to improve binding affinity to kinase active sites, making it an attractive feature for drug design.

Moreover, the compound has shown promise in the development of treatments for infectious diseases. Recent studies have highlighted the importance of thiophene derivatives in combating resistant bacterial strains. Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate can be further functionalized to produce novel antibiotics or antiviral agents. The structural flexibility provided by its ester and amino groups allows for the introduction of various substituents that can enhance antimicrobial properties while minimizing side effects.

The synthesis of Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the bromination of thiophene derivatives followed by condensation reactions with appropriate carboxylic acid derivatives. The final step involves esterification to yield the desired product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

In terms of biological activity, preliminary studies have indicated that Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate exhibits inhibitory effects on certain enzymes and cell lines relevant to cancer and inflammation. These findings have spurred further investigation into its potential as a lead compound for drug development. Researchers are exploring various derivatives to optimize potency and selectivity while ensuring safety profiles suitable for clinical use.

The growing interest in this compound underscores its significance as a pharmacological intermediate. As synthetic methodologies continue to advance, the accessibility of Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate is expected to increase, facilitating more extensive research and development efforts. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel therapeutic interventions.

In conclusion, Methyl 3-amino-2-(3-bromothiophen-2-yl)propanoate (CAS No. 2229484-23-3) represents a valuable asset in pharmaceutical chemistry with diverse applications ranging from anticancer agents to antimicrobial drugs. Its unique structural features and synthetic versatility make it an attractive candidate for further exploration. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative drug design strategies.